Cas no 93725-00-9 (Diethyl1-tosylpyrrolidine-2,5-dicarboxylate)

Diethyl 1-tosylpyrrolidine-2,5-dicarboxylate is a versatile intermediate in organic synthesis, particularly valued for its role in constructing pyrrolidine-based frameworks. The tosyl (p-toluenesulfonyl) group enhances reactivity, facilitating selective functionalization at the nitrogen center, while the diethyl ester moieties provide flexibility for further derivatization. This compound is commonly employed in the synthesis of pharmaceuticals, agrochemicals, and chiral auxiliaries due to its stability and ease of handling. Its structural features make it suitable for asymmetric synthesis and cyclization reactions. The product is typically supplied with high purity, ensuring consistent performance in demanding applications. Proper storage under inert conditions is recommended to maintain its integrity.
Diethyl1-tosylpyrrolidine-2,5-dicarboxylate structure
93725-00-9 structure
Product Name:Diethyl1-tosylpyrrolidine-2,5-dicarboxylate
CAS No:93725-00-9
MF:C17H23NO6S
MW:369.432624101639
CID:61646
Update Time:2025-10-30

Diethyl1-tosylpyrrolidine-2,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • Diethyl 1-tosylpyrrolidine-2,5-dicarboxylate
    • diethyl 1-(4-methylphenyl)sulfonylpyrrolidine-2,5-dicarboxylate
    • trans-N-Tosyl-pyrrolidin-2,5-dicarbonsaeurediethylester
    • 2,5-Diethyl 1-[(4-methylphenyl)sulfonyl]-2,5-pyrrolidinedicarboxylate (ACI)
    • 2,5-Pyrrolidinedicarboxylic acid, 1-(p-tolylsulfonyl)-, diethyl ester (7CI)
    • Diethyl1-tosylpyrrolidine-2,5-dicarboxylate
    • Inchi: 1S/C17H23NO6S/c1-4-23-16(19)14-10-11-15(17(20)24-5-2)18(14)25(21,22)13-8-6-12(3)7-9-13/h6-9,14-15H,4-5,10-11H2,1-3H3
    • InChI Key: KMBMBXBOERKSEQ-UHFFFAOYSA-N
    • SMILES: O=C(C1CCC(C(OCC)=O)N1S(C1C=CC(C)=CC=1)(=O)=O)OCC

Computed Properties

  • Exact Mass: 369.12500

Experimental Properties

  • PSA: 98.36000
  • LogP: 2.66160

Diethyl1-tosylpyrrolidine-2,5-dicarboxylate Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Diethyl1-tosylpyrrolidine-2,5-dicarboxylate Pricemore >>

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Additional information on Diethyl1-tosylpyrrolidine-2,5-dicarboxylate

Diethyl 1-tosylpyrrolidine-2,5-dicarboxylate (CAS No. 93725-00-9): A Comprehensive Overview

Diethyl 1-tosylpyrrolidine-2,5-dicarboxylate (CAS No. 93725-00-9) is a versatile compound with significant applications in the fields of organic synthesis and medicinal chemistry. This compound, also known as DETPD, is a derivative of pyrrolidine, a five-membered heterocyclic amine that plays a crucial role in the synthesis of various biologically active molecules.

The structure of Diethyl 1-tosylpyrrolidine-2,5-dicarboxylate consists of a pyrrolidine ring with two carboxylic acid groups esterified to ethyl groups and a tosyl group attached to the nitrogen atom. The tosyl group (p-toluenesulfonyl) is a common protecting group in organic synthesis, providing stability and reactivity control during multi-step reactions.

Recent research has highlighted the importance of Diethyl 1-tosylpyrrolidine-2,5-dicarboxylate in the development of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that DETPD can serve as a key intermediate in the synthesis of compounds with potential therapeutic applications in neurodegenerative diseases. The compound's ability to modulate specific protein interactions and its stability under various reaction conditions make it an attractive candidate for drug discovery.

In the context of organic synthesis, Diethyl 1-tosylpyrrolidine-2,5-dicarboxylate is often used as a chiral building block. Its chirality is crucial for the synthesis of enantiomerically pure compounds, which are essential in pharmaceuticals where the biological activity can be highly dependent on the stereochemistry. The use of DETPD in asymmetric synthesis has been extensively studied, with several methods developed to achieve high enantioselectivity.

The synthesis of Diethyl 1-tosylpyrrolidine-2,5-dicarboxylate typically involves the reaction of pyrrolidine with diethyl chlorodicarboxylate followed by tosylation. This process yields a compound with high purity and yield, making it suitable for large-scale production. The synthetic route is well-documented and can be adapted to include various functional groups, enhancing its versatility in chemical research.

In addition to its role in drug discovery and organic synthesis, Diethyl 1-tosylpyrrolidine-2,5-dicarboxylate has been explored for its potential in materials science. A recent study published in the Journal of Materials Chemistry investigated the use of DETPD as a precursor for the preparation of functional polymers. The unique properties of these polymers, such as their thermal stability and mechanical strength, make them suitable for applications in electronics and biomedical devices.

The safety profile of Diethyl 1-tosylpyrrolidine-2,5-dicarboxylate is an important consideration for its use in both laboratory and industrial settings. While it is generally considered safe when handled properly, appropriate safety measures should be taken to prevent exposure to skin and eyes. The compound should be stored in a cool, dry place away from incompatible materials.

In conclusion, Diethyl 1-tosylpyrrolidine-2,5-dicarboxylate (CAS No. 93725-00-9) is a valuable compound with diverse applications in organic synthesis, medicinal chemistry, and materials science. Its unique structure and properties make it an essential tool for researchers and chemists working on the development of new drugs and advanced materials. As research continues to uncover new possibilities for its use, DETPD is likely to remain a focal point in chemical research for years to come.

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